4-Chloro-6-methylpyridazin-3-amine

• Molecular Formula: C5H6ClN3
• Molecular Weight: 143.57 g/mol
• IUPAC Name: 4-chloro-6-methylpyridazin-3-amine
• InChI: InChI=1S/C5H6ClN3/c1-3-2-4(6)5(7)9-8-3/h2H,1H3,(H2,7,9)
• InChI Key: NFMOMDCBZKCDKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=N1)N)Cl

Description

4-Chloro-6-methylpyridazin-3-amine is an organic compound belonging to the class of pyridazines. Pyridazines are six-membered heterocyclic rings containing two nitrogen atoms at positions 1 and 2. This compound is characterized by the presence of a chlorine atom at the 4th position, a methyl group at the 6th position, and an amine group at the 3rd position on the pyridazine ring .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method for synthesizing 4-Chloro-6-methylpyridazin-3-amine involves the reaction of 3,6-dichloro-4-methylpyridazine with liquid ammonia in ethanol at 120°C for 12 hours in a sealed tube. The reaction mixture is then cooled, and the residue is purified by flash chromatography .

Industrial Production Methods: In an industrial setting, 3,6-dichloro-4-methylpyridazine is reacted with concentrated ammonium hydroxide solution in a sealed autoclave at 120°C for 18 hours. The mixture is then cooled, diluted with water, and the solid product is collected by filtration and purified by column chromatography .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-6-methylpyridazin-3-amine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other groups using appropriate reagents.

Condensation Reactions: It can react with carbonyl compounds to form imines.

Alkylation Reactions: It can be alkylated to form substituted amines.

Common Reagents and Conditions:

Substitution: Reagents like dimethylzinc and tetrakis(triphenylphosphine)palladium(0) in N,N-dimethylformamide solvent.

Condensation: Carbonyl compounds such as aldehydes and ketones.

Alkylation: Alkylating agents.

Major Products:

• Substituted pyridazines
• Imines
• Alkylated amines

Scientific Research Applications

4-Chloro-6-methylpyridazin-3-amine is a versatile compound with applications in various fields:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Research into its potential as a pharmaceutical intermediate.

Industry: Used in the synthesis of agrochemicals and functional materials.

Mechanism of Action

The mechanism of action of 4-Chloro-6-methylpyridazin-3-amine involves its interaction with molecular targets such as enzymes and receptors. The chlorine and amine groups play a crucial role in binding to these targets, affecting their activity and leading to various biological effects .

Comparison with Similar Compounds

• 6-Chloro-4-methylpyridazin-3-amine hydrochloride
• 3,6-Dichloro-4-methylpyridazine
• 3-Amino-6-chloropyridazine

Uniqueness: 4-Chloro-6-methylpyridazin-3-amine is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity compared to other pyridazine derivatives .